Cas no 216873-74-4 ([(3-bromo-4-fluorophenyl)methyl](methyl)amine)

• Product Name: [(3-bromo-4-fluorophenyl)methyl](methyl)amine
• CAS No: 216873-74-4
• MF: C₈H₉BrFN
• MW: 218.066164731979
• CID: 4641676
• Update Time: 2025-05-20

[(3-bromo-4-fluorophenyl)methyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-3-bromo-4-fluorobenzenemethanamine
• [(3-BROMO-4-FLUOROPHENYL)METHYL](METHYL)AMINE
• [(3-bromo-4-fluorophenyl)methyl](methyl)amine

• Inchi： 1S/C8H9BrFN/c1-11-5-6-2-3-8(10)7(9)4-6/h2-4,11H,5H2,1H3
• InChI Key： PHSSCQKIEHFJLP-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC=C(F)C(Br)=C1

Additional information on [(3-bromo-4-fluorophenyl)methyl](methyl)amine

Introduction to [(3-bromo-4-fluorophenyl)methyl](methyl)amine and Its Significance in Modern Chemical Research

The compound with the CAS number 216873-74-4 is a fascinating molecule that has garnered significant attention in the field of chemical and pharmaceutical research. The molecular structure of this compound, specifically [(3-bromo-4-fluorophenyl)methyl](methyl)amine, presents a unique combination of functional groups that make it a valuable candidate for various applications. This introduction aims to explore the properties, potential uses, and recent advancements in research involving this compound.

At the core of understanding this compound lies its chemical structure. The presence of both bromine and fluorine substituents on the phenyl ring introduces a high degree of electronic and steric tunability, which is crucial for designing molecules with specific biological activities. The amine groups, both as a primary amine and a secondary amine, provide further opportunities for chemical modification and functionalization. These features make [(3-bromo-4-fluorophenyl)methyl](methyl)amine an attractive building block for the synthesis of more complex molecules.

In recent years, there has been a surge in interest regarding the development of novel pharmaceuticals that target various diseases. The pharmaceutical industry is constantly seeking new compounds that can modulate biological pathways effectively. [(3-bromo-4-fluorophenyl)methyl](methyl)amine, with its unique structural features, has shown promise in several preclinical studies as a potential lead compound for drug discovery.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of biologically active molecules. Researchers have been exploring its utility in creating small-molecule inhibitors that can interact with specific targets in biological systems. For instance, studies have indicated that derivatives of this compound may have inhibitory effects on certain enzymes and receptors involved in cancer progression. The bromo and fluoro substituents are particularly important, as they can be readily modified through cross-coupling reactions to introduce additional functional groups, thereby expanding the chemical space available for drug design.

The role of computational chemistry in understanding the properties of [(3-bromo-4-fluorophenyl)methyl](methyl)amine cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to predict the behavior of this compound in various environments. These studies have provided valuable insights into its interactions with biological targets, helping researchers to design more effective derivatives.

In addition to its pharmaceutical applications, this compound has also shown potential in materials science. The unique electronic properties conferred by the bromo and fluoro substituents make it a candidate for use in organic electronic devices, such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). Research has demonstrated that incorporating derivatives of [(3-bromo-4-fluorophenyl)methyl](methyl)amine into these materials can enhance their performance by improving charge transport properties.

The synthesis of this compound involves several key steps that highlight its complexity and the skill required to produce it on an industrial scale. The starting materials must be carefully selected to ensure high yields and purity. Additionally, the reaction conditions must be optimized to minimize side reactions and maximize the formation of the desired product. Recent advancements in synthetic methodologies have made it possible to produce [(3-bromo-4-fluorophenyl)methyl](methyl)amine more efficiently, which is crucial for its widespread adoption in research and industrial applications.

The safety profile of [(3-bromo-4-fluorophenyl)methyl](methyl)amine is another important consideration. While it does not fall under any hazardous or controlled substance classifications, proper handling procedures must still be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas. Researchers must also be aware of any potential environmental impacts associated with its use and disposal.

In conclusion, [(3-bromo-4-fluorophenyl)methyl](methyl)amine, with its CAS number 216873-74-4, is a versatile molecule with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an excellent candidate for further research and development. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.